
A Comparative Performance Evaluation of 2-
Isopropylthioxanthone in Free-Radical

Polymerization

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
9H-Thioxanthen-9-one, (1-

methylethyl)-

Cat. No.: B1242530 Get Quote

An Objective Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of free-radical polymerization, the choice of photoinitiator is a critical determinant

of the final polymer's properties and the efficiency of the polymerization process. This guide

provides a detailed comparison of the performance of 2-isopropylthioxanthone (2-ITX), a widely

used Norrish Type II photoinitiator, with two other prominent photoinitiators: Camphorquinone

(CQ), another Type II initiator, and Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO),

a Norrish Type I photoinitiator. This comparison is supported by experimental data from peer-

reviewed studies, with a focus on their application in dental resin composites, a field that

demands high performance and biocompatibility.

Executive Summary
2-Isopropylthioxanthone (2-ITX) is a highly efficient Type II photoinitiator that, in conjunction

with an amine co-initiator, demonstrates effective polymerization of methacrylate resins. When

compared to the industry-standard Camphorquinone (CQ), 2-ITX offers a viable alternative.

Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO), a Type I photoinitiator, exhibits

superior performance in terms of mechanical properties of the resulting polymer, such as

flexural strength and hardness, when compared to CQ. While direct comparative data for 2-ITX

under identical conditions to the presented CQ and BAPO studies is limited, available research

on its monomer conversion efficiency highlights its high reactivity. The choice of photoinitiator
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will ultimately depend on the specific requirements of the application, including desired

mechanical properties, curing speed, and biocompatibility.

Performance Comparison: 2-ITX vs. Alternatives
The following tables summarize the quantitative performance of 2-ITX, CQ, and BAPO in free-

radical polymerization, based on data extracted from scientific literature. It is important to note

that the data for 2-ITX was obtained from a different experimental setup than that for CQ and

BAPO, which should be considered when making direct comparisons.

Table 1: Polymerization Efficiency

Photoinitiator Resin System Co-initiator
Monomer
Conversion
(%)

Source

2-ITX

Methyl

Methacrylate

(MMA)

Ethyl 4-

(dimethylamino)b

enzoate (EDB)

~80% (in 20 min) [1]

CQ
Bis-

GMA/TEGDMA
Amine ~65% [2]

BAPO (as TPO)
Bis-

GMA/TEGDMA
None ~78% [2]

Note: The data for 2-ITX is from a study using methyl methacrylate as the monomer, while the

data for CQ and BAPO (in the form of a similar acylphosphine oxide, TPO) is from a study

using a Bis-GMA/TEGDMA resin. This difference in resin systems can significantly influence

the polymerization kinetics and final conversion.

Table 2: Mechanical Properties of Resulting Polymers
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Photoiniti
ator

Resin
System

Filler
Content

Flexural
Strength
(MPa)

Knoop
Hardness
(KHN)

Elastic
Modulus
(GPa)

Source

CQ

Bis-

GMA/TEG

DMA

(50/50

wt%)

65 wt%
115.3 (±

9.8)
39.8 (± 3.1) 5.2 (± 0.5) [3]

BAPO

Bis-

GMA/TEG

DMA

(50/50

wt%)

65 wt%
145.8 (±

12.1)
55.2 (± 4.5) 6.8 (± 0.7) [3]

Note: No directly comparable mechanical property data for 2-ITX in a Bis-GMA/TEGDMA

system was found in the reviewed literature.

Photoinitiation Mechanisms
The efficiency and characteristics of a photoinitiator are largely dictated by its mechanism of

generating free radicals upon exposure to light. 2-ITX and CQ are Type II photoinitiators, while

BAPO is a Type I photoinitiator.

Norrish Type II Photoinitiation (2-ITX and CQ)
Type II photoinitiators require a co-initiator, typically a hydrogen donor like an amine, to

generate radicals. The process involves the photoinitiator absorbing light and entering an

excited state. In this excited state, it abstracts a hydrogen atom from the co-initiator, resulting in

the formation of a radical from the co-initiator, which then initiates polymerization.
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Figure 1: Norrish Type II Photoinitiation Mechanism.

Norrish Type I Photoinitiation (BAPO)
Type I photoinitiators undergo unimolecular bond cleavage (α-cleavage) upon light absorption

to directly generate two free radicals. This process does not require a co-initiator.

Photoinitiator (BAPO) Excited Photoinitiator (PI*)ExcitationLight (hv) Absorption Two Initiating Radicalsα-Cleavage MonomerInitiation Polymer ChainPropagation

Click to download full resolution via product page

Figure 2: Norrish Type I Photoinitiation Mechanism.

Experimental Protocols
The following are summaries of the experimental methodologies used in the studies from which

the comparative data were sourced.

Monomer Conversion of 2-ITX/EDB System[1]
Resin System: Methyl Methacrylate (MMA) as the monomer.

Photoinitiator System: 2-isopropylthioxanthone (ITX) and ethyl 4-(dimethylamino)benzoate

(EDB) as the co-initiator.

Polymerization: The photopolymerization of the MMA-PMMA system was carried out under a

light intensity of 147 mW/cm².
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Analysis: The conversion of MMA was monitored over time. The study found that the Type II

system based on ITX/EDB achieved a conversion of approximately 80% in 20 minutes,

which was superior to the Type I photoinitiators tested in the same study.

Mechanical Properties of CQ and BAPO Initiated
Composites[3]

Resin System: A blend of bisphenol A-glycidyl dimethacrylate (Bis-GMA) and triethylene

glycol dimethacrylate (TEGDMA) at a 50/50 wt% ratio.

Filler: 65 wt% of barium aluminum silicate and silica filler particles.

Photoinitiator Systems:

0.2 wt% Camphorquinone (CQ) with 0.8 wt% 2-(dimethylamino)ethyl methacrylate

(DMAEMA) as a co-initiator.

0.5 wt% Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO).

Curing: Specimens were light-cured for 20 seconds using a multiple-emission peak light-

emitting diode (LED) with an irradiance of 1,200 mW/cm².

Mechanical Testing:

Knoop Hardness: Measured on the top and bottom surfaces of the cured specimens.

Flexural Strength and Elastic Modulus: Determined using a three-point bending test.

Workflow for Photoinitiator Performance Evaluation
The general workflow for evaluating and comparing the performance of different photoinitiators

in a dental resin system is outlined below.
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Figure 3: Experimental Workflow for Photoinitiator Comparison.
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This comparative guide highlights the performance characteristics of 2-isopropylthioxanthone

and its alternatives, Camphorquinone and BAPO, in free-radical polymerization.

2-Isopropylthioxanthone (2-ITX) is a highly effective Type II photoinitiator, capable of

achieving high monomer conversion in the presence of a suitable co-initiator.[1] Its

performance makes it a strong candidate for various applications, including inks, coatings,

and biomedical materials.

Camphorquinone (CQ) remains a widely used Type II photoinitiator, particularly in dentistry,

due to its long history of use and well-understood properties. However, the data suggests

that alternative photoinitiators can offer improvements in the mechanical properties of the

final polymer.

Phenylbis(2,4,6-trimethylbenzoyl)phosphine oxide (BAPO), as a Type I photoinitiator,

demonstrates superior performance in terms of the flexural strength and hardness of the

resulting polymer compared to CQ in the same resin system.[3] This is likely due to its more

efficient generation of initiating radicals via α-cleavage.

For researchers and professionals in drug development and material science, the selection of a

photoinitiator should be a carefully considered decision based on the desired outcome. While

BAPO shows promise for applications demanding high mechanical strength, 2-ITX offers a

compelling balance of reactivity and efficiency. Further direct comparative studies of these

three photoinitiators under identical, clinically relevant conditions would be invaluable for

making definitive recommendations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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